molecular formula C9H23NOSi B8472587 2-(Triethylsilyloxy)propan-1-amine

2-(Triethylsilyloxy)propan-1-amine

Cat. No.: B8472587
M. Wt: 189.37 g/mol
InChI Key: VPGAFZYIVIVFPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Triethylsilyloxy)propan-1-amine is a silicon-containing primary amine with a triethylsilyloxy (-OSi(C₂H₅)₃) substituent at the second carbon of the propan-1-amine backbone. This structural feature confers unique physicochemical properties, such as enhanced hydrophobicity and thermal stability, making it valuable in organic synthesis, pharmaceuticals, and materials science. The triethylsilyloxy group acts as a protective moiety for hydroxyl groups and can modulate electronic effects in catalytic systems .

Properties

Molecular Formula

C9H23NOSi

Molecular Weight

189.37 g/mol

IUPAC Name

2-triethylsilyloxypropan-1-amine

InChI

InChI=1S/C9H23NOSi/c1-5-12(6-2,7-3)11-9(4)8-10/h9H,5-8,10H2,1-4H3

InChI Key

VPGAFZYIVIVFPO-UHFFFAOYSA-N

Canonical SMILES

CC[Si](CC)(CC)OC(C)CN

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Key Differences

The following table summarizes critical parameters for 2-(Triethylsilyloxy)propan-1-amine and its structural analogues:

Compound Name Substituent Molecular Formula Molecular Weight (g/mol) Key Applications Biological Activity
This compound -OSi(C₂H₅)₃ at C2 C₉H₂₃NOSi ~213.4 (estimated) Protective groups in synthesis, nanotechnology, drug intermediates Limited direct data; inferred stability in bio-systems
2-Phenyl-3-(trimethylsilyl)propan-1-aminium chloride -Ph and -Si(CH₃)₃ at C2/C3 C₁₂H₂₂ClNSi 255.84 Pharmaceuticals, insecticides, monolayers for nanotechnology Dopamine-β-hydroxylase substrates, bioactive scaffolds
2-(3-Methyloxetan-3-yl)propan-1-amine -3-Methyloxetan at C2 C₇H₁₅NO 129.2 Pharmaceutical R&D, agrochemicals Not explicitly reported; likely CNS-targeting
3-[(4-Methoxyphenyl)thio]propan-1-amine -S-(4-MeO-Ph) at C3 C₁₀H₁₅NOS 197.3 Precursor for RyR2-stabilizing benzothiazepines Cardiovascular therapeutics
2-(3-Methylthiophen-2-yl)propan-1-amine -3-Me-thiophene at C2 C₈H₁₃NS 155.26 Heterocyclic drug intermediates Potential CNS or antimicrobial activity
PF-04455242 -Biphenylsulfonyl-pyrrolidine C₂₁H₂₇N₃O₂S 385.5 Kappa opioid receptor antagonist Analgesic, anti-addiction

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